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Compound of Interest

6-Bromoquinoline-4-carboxylic
Compound Name:

acid
CAS No.: 160233-76-1
Cat. No.: B186014

Get Quote

6-Bromoquinoline-4-carboxylic acid is a halogenated heterocyclic compound. Its precise
identification is critical for ensuring that safety data is correctly applied.

Table 1: Chemical Identifiers[1][2]

Identifier Value

IUPAC Name 6-bromoquinoline-4-carboxylic acid

CAS Number 160233-76-1

Molecular Formula C10HeBrNO2

Molecular Weight 252.06 g/mol

Canonical SMILES C1=CC2=NC=CC(=C2C=C1Br)C(=0)O[1]
InChlKey QKZZTVSKZXPJAC-UHFFFAOYSA-N[1]

| Synonyms | 6-Bromo-4-quinolinecarboxylic acid |
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A notable challenge in sourcing data for this specific compound is the lack of extensive,
experimentally verified physical properties. Much of the available data is predicted via
computational models or refers to structurally similar compounds. This distinction is crucial for
maintaining scientific integrity.

Table 2: Physical and Chemical Properties

Property Value Source

Assumed from related

Physical Form Solid, Powder

compounds
Melting Point No data available N/A
Boiling Point 403.1 + 25.0 °C at 760 mmHg Predicted[2]
Density 1.7 +0.1 g/cm3 Predicted[2]
Flash Point 197.6 £ 23.2°C Predicted[2]

| Water Solubility | Slightly soluble (predicted) | Inferred from related compounds|3][4] |

Note on Physical Properties:Researchers should exercise caution. The boiling point, density,
and flash point are predicted values. No experimental melting point for CAS 160233-76-1 has
been reliably reported. For reference, the closely related tautomer, 6-Bromoquinolin-4-ol (CAS
145369-94-4), has a reported melting point of 283°C.[5][6]

Section 2: Hazard Identification and Toxicological
Profile

Based on aggregated data from notifications to the European Chemicals Agency (ECHA), 6-
Bromoquinoline-4-carboxylic acid is classified as a hazardous substance.[1] The primary
hazards are associated with irritation and acute oral toxicity.

GHS Classification:

 Signal Word:Warning[1]
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e Pictogram: GHSO07 (Exclamation Mark)[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Toxicological Rationale: The hazard profile is characteristic of many functionalized aromatic
carboxylic acids and quinoline derivatives.

» Oral Toxicity (H302): While specific LD50 data is not available, this classification indicates
that ingestion of relatively small quantities may cause adverse health effects.[1]

o Skin and Eye Irritation (H315, H319): The acidic nature of the carboxylic acid group and the
reactivity of the quinoline ring system contribute to its irritant properties. Direct contact with
the skin or eyes can lead to inflammation, redness, and pain.[1]

o Respiratory Irritation (H335): As a fine powder, the compound can be easily aerosolized.[7]
Inhalation of this dust can irritate the mucous membranes and the upper respiratory tract,
leading to coughing and discomfort.[1][7]

The following diagram illustrates the relationship between the compound's hazards and the
primary safety precautions required.
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Caption: Hazard profile and corresponding primary safety controls.

Section 3: Safe Handling and Storage Protocol

A self-validating safety protocol relies on the principle that engineering controls, administrative
controls, and personal protective equipment (PPE) work in concert to minimize exposure.[8]

Engineering Controls

The primary engineering control is to handle the material in a way that prevents it from
becoming airborne or contacting the user.

« Ventilation: All manipulations of 6-Bromoquinoline-4-carboxylic acid powder must be
performed inside a certified chemical fume hood.[2] This is a hon-negotiable control measure
directly linked to its classification as a respiratory irritant (H335).[1]
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o Designated Area: Establish a designated area within the fume hood for handling this
compound. Line the work surface with absorbent bench paper to contain any minor spills.[9]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards.

» Hand Protection: Wear chemical-resistant nitrile gloves.[10] Always inspect gloves for tears
or holes before use. Double-gloving is recommended if handling larger quantities.
Contaminated gloves must be removed using the proper technique (without touching the
outer surface) and disposed of as chemical waste.[7]

o Eye Protection: Wear tightly fitting safety goggles with side shields.[10] A standard lab coat
alone does not provide sufficient protection from splashes to the eyes, which is a key risk
given the H319 classification.[1]

» Body Protection: A fully fastened laboratory coat must be worn. Ensure that cuffs are tucked
into gloves to prevent skin exposure at the wrist.[11]

Step-by-Step Protocol for Weighing and Handling

e Preparation: Don all required PPE (lab coat, goggles, gloves) before entering the designated
area. Ensure the fume hood sash is at the appropriate working height.

» Tare Container: Place a sealable container (e.g., a vial with a cap) on the analytical balance
and tare its weight.

o Transfer to Hood: Move the tared, empty container to the designated workspace inside the
chemical fume hood.[9]

» Aliquot Powder: Carefully transfer the desired amount of 6-Bromoquinoline-4-carboxylic
acid powder from the stock bottle into the tared container. Use a spatula and minimize any
actions that could create dust.

o Seal and Weigh: Securely cap the container inside the fume hood. Remove the sealed
container and weigh it on the balance. This "weigh-in-a-closed-container" method prevents
the release of hazardous dust in the open lab.[9]
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o Cleanup: Decontaminate the spatula and work surface within the hood.

o Hand Washing: After the procedure is complete and PPE has been removed, wash hands
thoroughly with soap and water.[12]

Storage Requirements

» Container: Store in a tightly closed, clearly labeled container.[2][13]

» Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[2] A recommended storage temperature is 2-8°C.[2]

» Rationale: Proper storage prevents degradation of the compound and accidental exposure.
Avoiding oxidizing agents is crucial as reactions could generate heat or hazardous
byproducts.[2]

Section 4: Emergency and First-Aid Procedures

Immediate and correct action following an exposure is critical to minimizing harm. All laboratory
personnel must be familiar with the location of safety showers and eyewash stations.

o General Advice: If any symptoms persist after initial first aid, seek immediate medical
attention and show the medical personnel this safety data sheet.[2]

e In Case of Eye Contact:

o Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open to ensure the entire surface is rinsed.[2]

o Remove contact lenses if present and easy to do. Continue rinsing.[14]

o Seek immediate medical attention. This is a critical step due to the H319 "Causes serious
eye irritation” classification.[1]

¢ In Case of Skin Contact:

o Immediately remove all contaminated clothing and shoes.[2]
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o Wash the affected skin area thoroughly with plenty of soap and water for at least 15
minutes.[14]

o If skin irritation occurs or persists, seek medical attention.[2]

* If Inhaled:
o Move the person to fresh air immediately.[2]
o If the person is not breathing, give artificial respiration.
o If breathing is difficult, provide oxygen.
o Call a physician or poison control center.[14]
 If Swallowed:
o Wash out the mouth with water.[2]
o Do NOT induce vomiting.
o Never give anything by mouth to an unconscious person.

o Seek immediate medical attention. This is critical due to the H302 "Harmful if swallowed"
classification.[1]

The following workflow diagram outlines the decision-making process for an exposure event.
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Caption: Workflow for responding to an exposure event.
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Section 5: Accidental Release and Disposal
Accidental Release Measures

In the event of a spill, the primary objectives are to prevent dust formation and skin/eye
contact.[7]

Evacuate: Evacuate non-essential personnel from the immediate area.
e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o PPE: Wear appropriate PPE, including a lab coat, double nitrile gloves, and safety goggles.
For a large spill, respiratory protection (e.g., N95 respirator) may be necessary.[7]

» Containment: Do not use water to clean up, as this may create a slurry that is harder to
manage. Instead, gently cover the spill with an inert absorbent material like sand or
vermiculite.

o Cleanup: Carefully sweep the material into a suitable, labeled container for hazardous waste.
Avoid any actions that create dust.[7][13] A HEPA-filtered vacuum is an alternative for larger
spills.[9]

o Decontamination: Clean the spill area with a damp cloth and dispose of all cleanup materials
as hazardous waste.

e Environmental: Do not allow the material to enter drains or water courses.[2]

Waste Disposal

Dispose of 6-Bromoquinoline-4-carboxylic acid and any contaminated materials in
accordance with all local, state, and federal regulations. This typically involves collection in a
sealed, labeled hazardous waste container for pickup by a licensed disposal company.[13][14]

Conclusion

6-Bromoquinoline-4-carboxylic acid is a hazardous compound that requires careful and
informed handling. Its primary risks—harmful if swallowed, skin and eye irritation, and
respiratory irritation—can be effectively managed through a combination of engineering
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controls (chemical fume hood), appropriate PPE (goggles, nitrile gloves, lab coat), and strict
adherence to safe handling protocols. Understanding the "why" behind these measures is
fundamental to building a robust safety culture and ensuring the well-being of all laboratory
personnel. Always consult this guide and the original Safety Data Sheet before beginning any

work with this chemical.

References

e ZaiQi Bio-Tech. (n.d.). 6-Bromoquinolin-4-ol | CAS No0:145369-94-4. Retrieved from [Link]

PubChem. (n.d.). 6-Bromoquinoline-4-carboxylic acid. National Center for Biotechnology
Information. Retrieved from [Link]

Chemsrc. (2025, August 27). 6-Bromoquinoline-4-carboxylic acid(CAS#:160233-76-1)
MSDS. Retrieved from [Link]

De Dietrich Process Systems. (n.d.). Handling Hazardous Bulk Solids and Powders: Safety
First!. Retrieved from [Link]

Duke University Occupational & Environmental Safety Office. (n.d.). Chemical Safety
Guidelines - Toxic and Health Hazard Powders. Retrieved from [Link]

European Chemicals Agency (ECHA). (n.d.). Bromine - Substance Information. Retrieved
from [Link]

Techno PharmChem. (n.d.). QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA
SHEET. Retrieved from [Link]

European Chemicals Agency (ECHA). (2023, June 9). 4-hydroxyquinoline-2-carboxylic acid -
Substance Information. Retrieved from [Link]

GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from
[Link]

Occupational Safety and Health Administration (OSHA). (n.d.). Chemical Hazards and Toxic
Substances. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.chemzq.com/product/6-bromoquinolin-4-ol-cas-no-145369-94-4.html
https://www.benchchem.com/product/b186014/docs?utm_src=pdf-body#section-1-chemical-identification-and-physical-properties
https://pubchem.ncbi.nlm.nih.gov/compound/18475628
https://www.benchchem.com/product/b186014/docs?utm_src=pdf-body#section-1-chemical-identification-and-physical-properties
https://www.chemsrc.com/en/cas/160233-76-1_832045.html
https://www.dedietrich.com/en/insights/blog/handling-hazardous-bulk-solids-and-powders-safety-first
https://oeso.duhs.duke.edu/wp-content/uploads/sites/26/2022/02/Chemical-Safety-Guideline_Toxic-and-Health-Hazard-Powders.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.028.705
https://www.technopharmchem.com/msds/QUINOLINE%20FOR%20SYNTHESIS.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.008.281
https://www.gerpac.eu/IMG/pdf/13-PPE_for_HD-Connor-GERPAC_2011.pdf
https://www.osha.gov/chemical-hazards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186014?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

DEKRA North America. (2022, August 23). Often Overlooked Powder-Handling Hazards.
Retrieved from [Link]

Connor, T. H. (2006, December 6). Personal Protective Equipment for Use in Handling
Hazardous Drugs. Retrieved from [Link]

Capot Chemical. (2010, April 7). MSDS of 6-Bromo-2-(4-chlorophenyl)quinoline-4-
carboxylicacid. Retrieved from [Link]

NIH Office of Research Services. (n.d.). Chemical Safety Guide, 5th Ed. Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 6-Bromoquinoline-4-carboxylic acid | CLOH6BrNO2 | CID 18475628 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 6-Bromoquinoline-4-carboxylic acid | CAS#:160233-76-1 | Chemsrc [chemsrc.com]

3. 6-BROMO-4-HYDROXYQUINOLINE-3-CARBOXYLIC ACID CAS#: 98948-95-9
[m.chemicalbook.com]

. echemi.com [echemi.com]

. 6-Bromoquinolin-4-ol| CAS N0:145369-94-4|ZaiQi Bio-Tech [chemzg.com]
. 6-BROMO-4-HYDROXYQUINOLINE | 145369-94-4 [chemicalbook.com]

. capotchem.com [capotchem.com]

. ddpsinc.com [ddpsinc.com]

© 00 ~N o o b

. safety.duke.edu [safety.duke.edu]
10. pdf.benchchem.com [pdf.benchchem.com]
11. pppmag.com [pppmag.com]

12. sigmaaldrich.com [sigmaaldrich.com]

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.dekra.us/en/often-overlooked-powder-handling-hazards/
https://www.cdc.gov/niosh/docs/2007-101/pdfs/2007-101.pdf
https://www.capotchem.com/msds/351327-32-7.pdf
https://www.ors.od.nih.gov/sr/dohs/Documents/Chemical%20Safety%20Guide.pdf
https://www.benchchem.com/product/b186014?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromoquinoline-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromoquinoline-4-carboxylic-acid
https://www.chemsrc.com/en/cas/160233-76-1_899194.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3270974_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3270974_EN.htm
https://www.echemi.com/products/pd180727111267-6-bromo-4-hydroxyquinoline-3-carboxylic-acid.html
https://www.chemzq.com/en/product/145369-94-4272.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.capotchem.com/doc/viewmsds_351327-32-7.html
https://www.ddpsinc.com/blog/handling-hazardous-bulk-solids-and-powders-safety-first
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://pdf.benchchem.com/11706/Essential_Safety_and_Logistical_Information_for_Handling_Quinolinium_7_hydroxy_1_methyl.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b67406
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186014?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 13. technopharmchem.com [technopharmchem.com]
e 14. fishersci.com [fishersci.com]

o To cite this document: BenchChem. [Section 1: Chemical Identification and Physical
Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b186014/docs#section-1-chemical-identification-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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